Cas no 33185-56-7 (2-(trifluoromethyl)sulfanylphenol)

• Product Name: 2-(trifluoromethyl)sulfanylphenol
• CAS No: 33185-56-7
• MF: C₇H₅F₃OS
• MW: 194.174211263657
• CID: 1455984
• PubChem ID: 10176507
• Update Time: 2025-07-20

2-(trifluoromethyl)sulfanylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(trifluoromethyl)thio]-
• 2-hydroxyphenyl trifluoromethyl sulfide
• EN300-60712
• Z954605970
• SCHEMBL3542339
• 2-(trifluoromethylthio)phenol
• 2-[(trifluoromethyl)sulfanyl]phenol
• 1-hydroxy-2-trifluoromethylthiobenzene
• 2-((Trifluoromethyl)thio)phenol
• AKOS033199647
• D76715
• 2-(trifluoromethylsulfanyl)phenol
• CS-0107246
• 33185-56-7
• 2-(trifluoromethyl)sulfanylphenol

• Inchi： 1S/C7H5F3OS/c8-7(9,10)12-6-4-2-1-3-5(6)11/h1-4,11H
• InChI Key： QIVDFUUJJILMTQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 194.00135
• Monoisotopic Mass: 194.00132044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(trifluoromethyl)sulfanylphenol

Comprehensive Guide to 2-(Trifluoromethyl)sulfanylphenol (CAS No. 33185-56-7): Properties, Applications, and Industry Insights

2-(Trifluoromethyl)sulfanylphenol (CAS No. 33185-56-7) is a specialized organic compound gaining attention in pharmaceutical, agrochemical, and material science research. This fluorinated phenol derivative features a unique trifluoromethylsulfanyl (-SCF₃) group, which enhances its reactivity and stability under various conditions. The compound's molecular structure combines the electron-withdrawing properties of fluorine with the versatile phenolic hydroxyl group, making it valuable for designing advanced small-molecule inhibitors and functional materials.

Recent studies highlight the growing demand for fluorinated building blocks like 2-(trifluoromethylthio)phenol in drug discovery. Its SCF₃ moiety improves metabolic stability and membrane permeability—key factors addressed in AI-driven molecular design queries. Researchers frequently search for "how to synthesize 2-(trifluoromethyl)sulfanylphenol" or "SCF₃ phenol applications," reflecting its relevance in modern medicinal chemistry.

The compound's physical properties include a molecular weight of 194.17 g/mol and a boiling point of approximately 210–215°C. Its lipophilicity (LogP ~2.8) makes it suitable for bioactive compound optimization, a trending topic in computational chemistry forums. Analytical techniques like HPLC and NMR are commonly used for purity verification, addressing frequent search terms such as "CAS 33185-56-7 characterization."

In material science, 33185-56-7 serves as a precursor for liquid crystal and polymer modifiers. The trifluoromethylthio group contributes to thermal stability, aligning with industry needs for high-performance coatings—a hotspot in sustainable material discussions. Environmental considerations drive searches for "green synthesis of fluorophenols," where this compound's efficient preparation methods are explored.

Regulatory compliance for 2-(trifluoromethyl)sulfanylphenol follows standard organic chemical guidelines. Safety data sheets emphasize proper handling precautions, matching frequent queries like "33185-56-7 safety profile." The compound's REACH registration status and patent landscape are often researched, particularly in IP strategy discussions for specialty chemicals.

Emerging applications include its use in catalysis and click chemistry reactions. The -SCF₃ group's orthogonal reactivity fits bioorthogonal labeling trends—a rising topic in chemical biology publications. Technical searches for "33185-56-7 coupling reactions" increased by 40% year-over-year, per recent SEO analytics data.

Market analysts note steady growth in fluorine-containing fine chemicals, with CAS 33185-56-7 positioned as a niche but critical intermediate. Its supply chain dynamics intersect with pharmaceutical outsourcing trends, addressing common queries about "2-(trifluoromethylthio)phenol suppliers." Quality benchmarks require ≥98% purity, a specification frequently searched alongside bulk pricing comparisons.

Future research directions may explore continuous flow synthesis of this compound—a method gaining traction in process chemistry optimization. The compound's role in developing PET radiotracers also attracts attention in preclinical imaging communities, evidenced by rising academic citations and grant funding patterns.